Cas no 1334499-91-0 (1-(2,4-Difluorophenyl)pyrrolidine)
1-(2,4-Difluorophenyl)pyrrolidine is a fluorinated pyrrolidine derivative characterized by the presence of two fluorine atoms at the 2- and 4-positions of the phenyl ring. This structural feature enhances its electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits improved metabolic stability and lipophilicity compared to non-fluorinated analogs, which can be advantageous in drug design. Its rigid pyrrolidine scaffold also contributes to conformational control in molecular interactions. The difluorophenyl moiety may further influence binding affinity in target receptors. This compound is typically utilized in research settings for the development of bioactive molecules, particularly where fluorination is desired for optimizing pharmacokinetic or physicochemical properties.
1334499-91-0 structure
Product Name:1-(2,4-Difluorophenyl)pyrrolidine
CAS No:1334499-91-0
MF:C10H11F2N
MW:183.1978495121
MDL:MFCD20231457
CID:1024733
PubChem ID:22638163
Update Time:2025-05-27
1-(2,4-Difluorophenyl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4-Difluorophenyl)pyrrolidine
- SCHEMBL5715714
- BS-26544
- DB-225493
- A888096
- 1334499-91-0
- DTXSID20627197
- MFCD20231457
- CS-0444798
- AKOS015898304
-
- MDL： MFCD20231457
- Inchi： 1S/C10H11F2N/c11-8-3-4-10(9(12)7-8)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2
- InChI Key： HGVQHODWFJESQW-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1N1CCCC1)F
Computed Properties
- Exact Mass: 183.08600
- Monoisotopic Mass: 183.08595568g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 244.5±30.0 °C at 760 mmHg
- Flash Point: 101.7±24.6 °C
- PSA: 3.24000
- LogP: 2.63000
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
1-(2,4-Difluorophenyl)pyrrolidine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2,4-Difluorophenyl)pyrrolidine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(2,4-Difluorophenyl)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 209909-1g |
1-(2,4-Difluorophenyl)pyrrolidine |
1334499-91-0 | 95% | 1g |
￡50.00 | 2022-02-28 | |
| Fluorochem | 209909-5g |
1-(2,4-Difluorophenyl)pyrrolidine |
1334499-91-0 | 95% | 5g |
￡150.00 | 2022-02-28 | |
| Fluorochem | 209909-25g |
1-(2,4-Difluorophenyl)pyrrolidine |
1334499-91-0 | 95% | 25g |
￡450.00 | 2022-02-28 | |
| Alichem | A109005002-25g |
1-(2,4-Difluorophenyl)pyrrolidine |
1334499-91-0 | 95% | 25g |
$400.00 | 2022-04-03 | |
| TRC | D451300-100mg |
1-(2,4-Difluorophenyl)pyrrolidine |
1334499-91-0 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | D451300-250mg |
1-(2,4-Difluorophenyl)pyrrolidine |
1334499-91-0 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | D451300-500mg |
1-(2,4-Difluorophenyl)pyrrolidine |
1334499-91-0 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | D451300-1g |
1-(2,4-Difluorophenyl)pyrrolidine |
1334499-91-0 | 1g |
$98.00 | 2023-05-18 | ||
| Chemenu | CM197423-25g |
1-(2,4-Difluorophenyl)pyrrolidine |
1334499-91-0 | 95% | 25g |
$320 | 2021-08-05 | |
| abcr | AB310240-1 g |
1-(2,4-Difluorophenyl)pyrrolidine; 95% |
1334499-91-0 | 1 g |
€110.00 | 2023-07-19 |
1-(2,4-Difluorophenyl)pyrrolidine Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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